![molecular formula C6H4S2 B052689 Thieno[3,2-b]thiophene CAS No. 251-41-2](/img/structure/B52689.png)
Thieno[3,2-b]thiophene
Overview
Description
Thieno[3,2-b]thiophene is an organic compound consisting of two fused thiophene rings. It has the molecular formula C6H4S2 . It is one of several compounds in the thienothiophene family, which are often compared to naphthalene . Thieno[3,2-b]thiophene is an electron-rich conjugated polymer with a quinoidal structure and a narrow band gap . It facilitates strong intermolecular networking .
Synthesis Analysis
Thieno[3,2-b]thiophene and its derivatives have been synthesized using Pd-catalyzed Stille or Suzuki coupling reactions . More efficient syntheses of thienothiophenes involve cyclization reactions of substituted thiophenes .
Molecular Structure Analysis
The molecular structure of Thieno[3,2-b]thiophene is available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
Thieno[3,2-b]thiophene and its derivatives have been synthesized and characterized by MALDI TOF mass spectroscopy, elemental analysis, UV-vis absorption spectroscopy, and thermogravimetric analysis (TGA) .
Physical And Chemical Properties Analysis
Thieno[3,2-b]thiophene has a molecular weight of 140.2 g/mol . It has a topological polar surface area of 56.5 Ų . It has no hydrogen bond donors but has two hydrogen bond acceptors .
Scientific Research Applications
Organic Solar Cells
Specific Scientific Field
Organic photovoltaics (OPVs) or organic solar cells.
Summary
Thieno[3,2-b]thiophene (TT) is a promising building block for organic solar cells due to its excellent charge transport properties and strong intermolecular networking. When incorporated as conjugated side chains in the synthesis of donor-acceptor copolymers, TT enhances the power conversion efficiency (PCE) of organic solar cells .
Experimental Procedures
Results
Organic solar cells incorporating TT-based copolymers exhibit improved PCE compared to traditional organic photovoltaics. The strong intermolecular interactions facilitated by TT contribute to efficient charge separation and transport, leading to enhanced device performance .
Antioxidant Potential
Specific Scientific Field
Biochemistry and pharmacology.
Summary
Thieno[3,2-b]thiophene derivatives have been investigated for their in vitro antioxidant potential. These compounds exhibit DPPH radical scavenging activity, which is crucial for protecting cells from oxidative damage.
Experimental Procedures
Results
Compounds derived from TT exhibit potent DPPH radical scavenging activity. For example, compound 2b shows an IC50 value of 1.3 ± 0.2 μM, indicating strong antioxidant potential .
α-Glucosidase Inhibition
Specific Scientific Field
Biochemistry and enzymology.
Summary
Thieno[3,2-b]thiophene derivatives are evaluated as α-glucosidase inhibitors. α-Glucosidase plays a crucial role in carbohydrate metabolism, and inhibiting this enzyme can help manage conditions like diabetes.
Experimental Procedures
Results
Compounds 5a and 5b derived from TT exhibit significant α-glucosidase inhibition. For instance, compound 5a has an IC50 value of 22.0 ± 0.3 μM, outperforming the standard drug acarbose (IC50 = 841 ± 1.7 μM) .
Safety And Hazards
Future Directions
Thieno[3,2-b]thiophene has potential applications in the enhancement of power conversion efficiency for organic solar cells . It also has potential applications in the field of spintronics . The design and synthesis of new organic materials with good air and thermal stability as semiconductors, using a straightforward synthetic route, are being explored .
properties
IUPAC Name |
thieno[3,2-b]thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4S2/c1-3-7-6-2-4-8-5(1)6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJYJJHQEVLEOFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1SC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
94479-77-3 |
Source
|
| Record name | Thieno[3,2-b]thiophene, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94479-77-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID80179783 |
Source
|
| Record name | Thieno(3,2-b)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[3,2-b]thiophene | |
CAS RN |
251-41-2 |
Source
|
| Record name | Thieno(3,2-b)thiophene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000251412 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Thieno(3,2-b)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Thieno[3,2-b]thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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